Cas no 210832-64-7 (L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine)

L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine structure
210832-64-7 structure
Product Name:L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
CAS No:210832-64-7
MF:C17H32N6O6S
MW:448.537582397461
CID:2847038
PubChem ID:71357139
Update Time:2025-04-21

L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine Chemical and Physical Properties

Names and Identifiers

    • L-Glutaminyl-L-cysteinyl-L-alanyl-L-lysine
    • DTXSID60781227
    • 210832-64-7
    • Inchi: 1S/C17H32N6O6S/c1-9(14(25)22-11(17(28)29)4-2-3-7-18)21-16(27)12(8-30)23-15(26)10(19)5-6-13(20)24/h9-12,30H,2-8,18-19H2,1H3,(H2,20,24)(H,21,27)(H,22,25)(H,23,26)(H,28,29)/t9-,10-,11-,12-/m0/s1
    • InChI Key: BAYOYDXUFHYYLD-BJDJZHNGSA-N
    • SMILES: SC[C@@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCCCN)=O)=O)NC([C@H](CCC(N)=O)N)=O

Computed Properties

  • Exact Mass: 448.21040394Da
  • Monoisotopic Mass: 448.21040394Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 221Ų
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